Cas no 1368462-62-7 (2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid
• CAS No: 1368462-62-7
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 6424861
• PubChem ID: 82284310
• Update Time: 2025-06-08

2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid
• EN300-1963571
• 1368462-62-7

• Inchi： 1S/C10H9ClO3/c1-6(10(12)13)8-4-3-7(14-2)5-9(8)11/h3-5H,1H2,2H3,(H,12,13)
• InChI Key： OFPAVPIMQOWHCD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=C)C(=O)O)OC

Computed Properties

• Exact Mass: 212.0240218g/mol
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid

Recent Advances in the Study of 2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid (CAS: 1368462-62-7)

2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid (CAS: 1368462-62-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the methoxy and chloro substituents on the phenyl ring significantly influence the compound's bioavailability and target binding affinity. These findings suggest that further structural optimization could lead to the development of more potent derivatives with improved therapeutic profiles.

In addition to its synthetic optimization, the biological activity of 2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid has been extensively investigated. A recent in vitro study revealed that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This mechanism is particularly relevant for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's selectivity for specific inflammatory markers, which could minimize off-target effects and improve safety profiles.

Another area of interest is the potential anticancer activity of 2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid. Preliminary studies conducted on various cancer cell lines have shown that the compound induces apoptosis through the activation of caspase-3 and caspase-9. Furthermore, it has been observed to inhibit angiogenesis, a critical process in tumor growth and metastasis. These findings position the compound as a promising candidate for further development in oncology research.

The pharmacokinetic properties of 2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid have also been explored. A recent pharmacokinetic study in animal models reported favorable absorption and distribution profiles, with the compound achieving therapeutic concentrations in target tissues. However, challenges related to its metabolic stability and elimination half-life were identified, prompting the need for further formulation development to enhance its clinical applicability.

In conclusion, 2-(2-chloro-4-methoxyphenyl)prop-2-enoic acid (CAS: 1368462-62-7) represents a promising molecule with diverse therapeutic potential. Ongoing research efforts are focused on optimizing its structure, elucidating its mechanisms of action, and addressing pharmacokinetic challenges. The compound's anti-inflammatory and anticancer properties, in particular, highlight its relevance in modern drug discovery. Future studies will be crucial in translating these findings into clinical applications.